Cas no 10177-13-6 (Methyl 5-phenylnicotinate)

Methyl 5-phenylnicotinate Properties

Names and Identifiers

• Methyl 5-phenylnicotinate
• 3-Pyridinecarboxylicacid, 5-phenyl-, methyl ester
• methyl 5-phenylpyridine-3-carboxylate
• METHYL-5-PHENYL-NICOTONOATE
• 5-phenyl-nicotinic acid methyl ester
• 5-Phenyl-nicotinsaeure-methylester
• AKOS BAR-1624
• Methyl5-phenylnicotinate
• 10177-13-6
• WLZ3014
• PS-11147
• SCHEMBL9008962
• CS-0439939
• methyl 5-phenylnicotinate
• 5-phenylnicotinic acid methyl ester
• BB 0223892
• A800448
• CJXJQNNSSJBPBF-UHFFFAOYSA-N
• AKOS004118984
• F73311
• DTXSID50602513
• MFCD06802742
• 5-phenyl-pyridine-3-carboxylic acid methyl ester
• 3-Pyridinecarboxylic acid, 5-phenyl-, methyl ester
• DB-265487
• METHYL 5-PHENYLNICOTINATE
• +Expand

• MDL： MFCD06802742
• InChIKey： CJXJQNNSSJBPBF-UHFFFAOYSA-N
• Inchi： 1S/C13H11NO2/c1-16-13(15)12-7-11(8-14-9-12)10-5-3-2-4-6-10/h2-9H,1H3
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.078978594g/mol
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 2.53520
• PSA: 39.19000